Cas no 517-09-9 (Equilenin)

Equilenin structure

Product Name:Equilenin

CAS No:517-09-9

Molecular Formula:C₁₈H₁₈O₂

Molecular Weight:266.33432

CID:368101

Equilenin Properties

Names and Identifiers

- Estra-1,3,5,7,9-pentaen-17-one,3-hydroxy-
- Equilenin
- (13S,14S)-3-hydroxy-13-methyl-12,14,15,16-tetrahydro-11H-cyclopenta[a]phenanthren-17-one
- Equilenin solution
- d-Equilenin
- EQU
- Equilenina

Computed Properties

Exact Mass: 266.13100
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Heavy Atom Count: 20
Complexity: 418
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.5
Tautomer Count: 6
Surface Charge: 0

Experimental Properties

LogP: 3.94440
PSA: 37.30000
Refractive Index: 1.4800 (estimate)
Boiling Point: 349.54°C (rough estimate)
Melting Point: 258-259°
Flash Point: 2 °C
Specific Rotation: D16 +87° (12.8 mg made up to 1.8 ml in dioxane)
Density: 1.1305 (rough estimate)

Equilenin Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00D974-1mg	EQUILENIN	517-09-9	≥98%	1mg	$240.00	2025-02-26
A2B Chem LLC	AG17648-1mg	EQUILENIN	517-09-9	≥98%	1mg	$165.00	2024-04-19
TRC	E592400-1mg	Equilenin	517-09-9		1mg	$ 207.00	2023-09-07
SHENG KE LU SI SHENG WU JI SHU	sc-239856-2 ml	Equilenin solution,	517-09-9		2 ml	￥451.00	2023-09-05
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci20908-1mg	Equilenin	517-09-9	98%	1mg	￥2105.00	2023-09-09
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	33693-2ML-R	Equilenin	517-09-9	100μg/mL in acetonitrile, VETRANAL	2ML	￥931.19

Equilenin Suppliers

Hubei Guangao Biotechnology Co.,Ltd.

Audited Supplier

(CAS:517-09-9)

MR./MRS.:GUO YIN

Phone:13657291602

Email:1208480055@qq.com

Equilenin Related Literature

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Samuel J. Thompson,Marshall R. Brennan,Siu Yin Lee,Guangbin Dong Chem. Soc. Rev. 2018 47 929
2. Organic chemistry

W. Baker,D. H. Hey,F. Smith,N. Campbell,S. H. Harper,C. W. Shoppee Annu. Rep. Prog. Chem. 1947 44 82
3. Genotoxicity of ortho-quinones: reactive oxygen species versus covalent modification

Trevor M. Penning Toxicol. Res. 2017 6 740
4. 137. The synthesis of compounds related to the sterols, bile acids, and ?strus-producing hormones. Part III. 7-Methoxy-1 : 2-cyclo-pentenophenanthrene, a dehydrogenation product of ?strin and equilenin

A. Cohen,J. W. Cook,C. L. Hewett,A. Girard J. Chem. Soc. 1934 653
5. 137. The synthesis of compounds related to the sterols, bile acids, and ?strus-producing hormones. Part III. 7-Methoxy-1 : 2-cyclo-pentenophenanthrene, a dehydrogenation product of ?strin and equilenin

A. Cohen,J. W. Cook,C. L. Hewett,A. Girard J. Chem. Soc. 1934 653
6. New approach to the aromatization of ring B in 19-norsteroids and to the synthesis of equilenin-type compounds

Mihailo Lj. Mihailovi?,Jo?e For?ek,Ljubinka Lorenc J. Chem. Soc. Chem. Commun. 1978 916
7. 154. The synthesis of substances related to the sterols. Part XLIV. dl-cis-Equilenin

A. J. Birch,R. Jaeger,Robert Robinson J. Chem. Soc. 1945 582
8. Asymmetric total synthesis of (+)-equilenin utilizing two types of cascade ring expansion reactions of small ring systems

Masahiro Yoshida,Mohamed Abdel-Hamid Ismail,Hideo Nemoto,Masataka Ihara J. Chem. Soc. Perkin Trans. 1 2000 2629
9. Asymmetric total synthesis of (+)-equilenin utilizing two types of cascade ring expansion reactions of small ring systems

Masahiro Yoshida,Mohamed Abdel-Hamid Ismail,Hideo Nemoto,Masataka Ihara J. Chem. Soc. Perkin Trans. 1 2000 2629
10. Analysis of selected natural and synthetic hormones by LC-MS-MS using the US EPA method 1694

Yelena Sapozhnikova,Melanie Hedgespeth,Edward Wirth,Michael Fulton Anal. Methods 2011 3 1079